Cas no 114420-45-0 (Piperazine,2,5-bis(1-methylethyl)-, trans- (9CI))

• Product Name: Piperazine,2,5-bis(1-methylethyl)-, trans- (9CI)
• CAS No: 114420-45-0
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 132377
• PubChem ID: 45099559
• Update Time: 2025-04-19

Piperazine,2,5-bis(1-methylethyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine,2,5-bis(1-methylethyl)-, trans- (9CI)
• (2R,5S)-2,5-BIS(1-METHYLETHYL)
• (2R,5S)-2,5-di(propan-2-yl)piperazine
• (2R,5S)-2,5-BIS(1-METHYLETHYL)PIPERAZINE
• (2R,5S)-2,5-DIISOPROPYLPIPERAZINE
• (2S,5R)-2,5-DIISOPROPYL-PIPERAZINE
• AB48059
• AG-D-34679
• CTK4A8727
• PIPERAZINE, 2,5-BIS(1-METHYLETHYL)-, TRANS-
• Piperazine, 2,5-bis(1-methylethyl)-, trans- (9CI)
• 114420-45-0
• AKOS006291755

• Inchi： 1S/C10H22N2/c1-7(2)9-5-12-10(6-11-9)8(3)4/h7-12H,5-6H2,1-4H3/t9-,10+
• InChI Key： DQGHKEGZZQBHHA-AOOOYVTPSA-N
• SMILES： N1C[C@@H](C(C)C)NC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 170.17846
• Monoisotopic Mass: 170.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• PSA: 24.06